Cas no 1806381-20-3 (3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile)

3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile is a specialized organic compound featuring a phenyl ring substituted with a methyl group and a trifluoromethylthio moiety, further functionalized with a propanenitrile chain. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethylthio group enhances lipophilicity and metabolic resistance, while the nitrile functionality offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in the development of bioactive molecules, where its balanced electronic and steric properties contribute to optimized binding interactions. Suitable for research and industrial applications requiring high-purity intermediates.

3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile structure

1806381-20-3 structure

Product Name:3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile

CAS No:1806381-20-3

MF:C₁₁H₁₀F₃NS

MW:245.264011859894

CID:5002053

Update Time:2025-05-27

3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile
- Inchi： 1S/C11H10F3NS/c1-8-4-5-9(3-2-6-15)7-10(8)16-11(12,13)14/h4-5,7H,2-3H2,1H3
- InChI Key： JUROFNBOICWQBN-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=C(C=CC=1C)CCC#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 268
XLogP3: 4
Topological Polar Surface Area: 49.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010013628-250mg	3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile	1806381-20-3	97%	250mg	480.00 USD	2021-07-05
Alichem	A010013628-500mg	3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile	1806381-20-3	97%	500mg	782.40 USD	2021-07-05
Alichem	A010013628-1g	3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanenitrile	1806381-20-3	97%	1g	1,490.00 USD	2021-07-05